Ethyl 2-isothiocyanato-5-methyl-4-phenylthiophene-3-carboxylate
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Overview
Description
Scientific Research Applications
Anticancer Properties: Thiophene-based molecules exhibit promising anticancer activity. Researchers have explored the potential of compounds like “Ethyl 2-isothiocyanato-5-methyl-4-phenylthiophene-3-carboxylate” as novel chemotherapeutic agents. These compounds may interfere with cancer cell growth and survival pathways.
Anti-Inflammatory Effects: Thiophene derivatives, including our compound of interest, possess anti-inflammatory properties. They could be valuable in managing inflammatory conditions such as arthritis, asthma, and autoimmune diseases.
Antimicrobial Agents: The thiophene ring system contributes to antimicrobial activity. Compounds like “Ethyl 2-isothiocyanato-5-methyl-4-phenylthiophene-3-carboxylate” may inhibit bacterial or fungal growth, making them potential candidates for new antibiotics.
Organic Electronics and Materials Science: Thiophenes play a crucial role in organic electronics and material fabrication:
Organic Semiconductors: Thiophene-mediated molecules are essential components in organic semiconductors. These materials find applications in organic photovoltaics (solar cells), organic light-emitting diodes (OLEDs), and organic field-effect transistors (OFETs). The conjugated structure of thiophenes allows efficient charge transport.
Corrosion Inhibitors: Thiophene derivatives, including our compound, can act as corrosion inhibitors. Industries use them to protect metal surfaces from degradation caused by chemical reactions with their environment.
Conclusion
“Ethyl 2-isothiocyanato-5-methyl-4-phenylthiophene-3-carboxylate” holds promise across diverse fields, from medicine to materials science. Its unique properties make it an intriguing subject for further research and development . If you have any more questions or need additional information, feel free to ask! 😊
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 2-isothiocyanato-5-methyl-4-phenylthiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2S2/c1-3-18-15(17)13-12(11-7-5-4-6-8-11)10(2)20-14(13)16-9-19/h4-8H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSNJPZUOQCYMNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C2=CC=CC=C2)C)N=C=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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